Cas no 1445067-14-0 (1-Prop-2-ynyl-N-quinolin-2-ylpiperidine-4-carboxamide)

• Product name: 1-Prop-2-ynyl-N-quinolin-2-ylpiperidine-4-carboxamide
• CAS No: 1445067-14-0
• MF: C₁₈H₁₉N₃O
• MW: 293.362963914871
• CID: 5848307
• PubChem ID: 94334197

1-Prop-2-ynyl-N-quinolin-2-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z787540268
• 1445067-14-0
• EN300-26623352
• AKOS034587650
• 1-(prop-2-yn-1-yl)-N-(quinolin-2-yl)piperidine-4-carboxamide
• 1-Prop-2-ynyl-N-quinolin-2-ylpiperidine-4-carboxamide

• Inchi： 1S/C18H19N3O/c1-2-11-21-12-9-15(10-13-21)18(22)20-17-8-7-14-5-3-4-6-16(14)19-17/h1,3-8,15H,9-13H2,(H,19,20,22)
• InChI Key： ZALUNFVFFKZTOD-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(CC#C)CC1)NC1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 293.152812238g/mol
• Monoisotopic Mass: 293.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2Ų
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 1-Prop-2-ynyl-N-quinolin-2-ylpiperidine-4-carboxamide

Recent Advances in the Study of 1-Prop-2-ynyl-N-quinolin-2-ylpiperidine-4-carboxamide (CAS: 1445067-14-0)

1-Prop-2-ynyl-N-quinolin-2-ylpiperidine-4-carboxamide (CAS: 1445067-14-0) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique quinoline and piperidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense research interest.

The synthesis and characterization of 1-Prop-2-ynyl-N-quinolin-2-ylpiperidine-4-carboxamide have been detailed in several recent publications. The compound is synthesized through a multi-step organic synthesis route, involving the coupling of prop-2-ynylamine with quinoline-2-carboxylic acid derivatives, followed by further functionalization to yield the final product. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity and purity of the compound, ensuring its suitability for biological studies.

In vitro studies have demonstrated that 1-Prop-2-ynyl-N-quinolin-2-ylpiperidine-4-carboxamide exhibits potent inhibitory activity against specific enzymes and receptors implicated in disease pathways. For instance, recent findings indicate that the compound acts as a selective antagonist for certain G-protein-coupled receptors (GPCRs), which are critical targets in the treatment of neurological disorders and cancer. Additionally, its ability to modulate intracellular signaling pathways has been explored, revealing its potential as a therapeutic agent for inflammatory and autoimmune diseases.

Pharmacokinetic evaluations of 1-Prop-2-ynyl-N-quinolin-2-ylpiperidine-4-carboxamide have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits favorable bioavailability and metabolic stability, with preliminary animal studies indicating a reasonable half-life and tissue distribution. These properties are crucial for its development as a drug candidate, and ongoing research aims to optimize its pharmacokinetic parameters to enhance therapeutic outcomes.

Recent in vivo studies have further validated the therapeutic potential of 1-Prop-2-ynyl-N-quinolin-2-ylpiperidine-4-carboxamide. In rodent models of neurodegenerative diseases, the compound has shown neuroprotective effects, reducing neuronal damage and improving cognitive function. Similarly, in cancer models, it has demonstrated antitumor activity by inhibiting tumor growth and metastasis. These findings underscore the compound's versatility and highlight its potential as a multi-target therapeutic agent.

Despite these promising results, challenges remain in the development of 1-Prop-2-ynyl-N-quinolin-2-ylpiperidine-4-carboxamide as a clinical drug. Issues such as potential off-target effects, toxicity, and formulation stability need to be addressed through further preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-Prop-2-ynyl-N-quinolin-2-ylpiperidine-4-carboxamide (CAS: 1445067-14-0) represents a promising candidate in the field of chemical biology and drug discovery. Its unique chemical structure, combined with its diverse biological activities, positions it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research and development efforts will be critical to fully realize its potential and translate these findings into clinical applications.